4-fluoro-N-{4-[(4-fluorophenyl)sulfanyl]phenyl}benzenecarboxamide

• IUPAC Name: 4-fluoro-N-[4-(4-fluorophenyl)sulfanylphenyl]benzamide
• InChI: InChI=1S/C19H13F2NOS/c20-14-3-1-13(2-4-14)19(23)22-16-7-11-18(12-8-16)24-17-9-5-15(21)6-10-17/h1-12H,(H,22,23)
• InChI Key: TUCLJLLKQCSXBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)SC3=CC=C(C=C3)F)F
• Molecular Formula: C19H13F2NOS
• Molecular Weight: 341.4 g/mol

Description

4-fluoro-N-{4-[(4-fluorophenyl)sulfanyl]phenyl}benzenecarboxamide, commonly known as FSBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological and medical research. FSBA is a small molecule that can be synthesized using various methods and has been shown to exhibit unique biochemical and physiological effects.

Scientific Research Applications

Polymer Synthesis and Properties

Research has explored the synthesis and properties of novel aromatic polyamides, which incorporate structures similar to 4-fluoro-N-{4-[(4-fluorophenyl)sulfanyl]phenyl}benzenecarboxamide. These polyamides, derived from multi-ring flexible dicarboxylic acids, exhibit high molecular weight, amorphous nature, and excellent solubility in polar solvents. They form tough, flexible, and transparent films with significant thermal stability, indicating their potential in high-performance material applications (Hsiao et al., 1996).

Carbonic Anhydrase Inhibition

The compound has been utilized in the synthesis of benzamide derivatives with thiourea-substituted benzenesulfonamides as carbonic anhydrase inhibitors. These novel compounds demonstrated potent and selective inhibitory effects against human carbonic anhydrase I and II, which are significant for exploring treatments for conditions like glaucoma (Tuğrak et al., 2020).

Antiproliferative Activities

Pyrazole-sulfonamide derivatives, incorporating a structure similar to 4-fluoro-N-{4-[(4-fluorophenyl)sulfanyl]phenyl}benzenecarboxamide, have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. Some derivatives showed promising broad-spectrum antitumor activity, indicating the potential for cancer treatment research (Mert et al., 2014).

Fluorescent Chemosensors

Phenoxazine-based fluorescent chemosensors, incorporating elements of 4-fluoro-N-{4-[(4-fluorophenyl)sulfanyl]phenyl}benzenecarboxamide, have been developed for the selective detection of metal ions and CN− ions. These chemosensors exhibit high sensitivity and selectivity, useful for environmental monitoring and biological applications, including live cell imaging and biomarker detection in zebrafish larvae (Ravichandiran et al., 2020).